BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Research Landscape of CAS
93857-83-1: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 299-216-8

Cat. No.: B15187242

Despite a comprehensive search for the chemical compound designated by CAS number
93857-83-1, detailed research applications, quantitative biological data, and specific
experimental protocols remain largely undocumented in publicly accessible scientific literature
and databases. The compound, identified as 2-{3-Allyl-5-[2-(1-ethyl-4(1H)-
quinolinylidene)ethylidene]-4-oxo-2-thiazolidinylidene}methyl-5,6-dimethyl-3-
ethylbenzoxazolium bromide, belongs to a complex class of organic molecules with structural
motifs that suggest potential applications in dye chemistry and biomedical research. This guide
provides a technical overview based on the general characteristics of its constituent chemical
moieties.

The core structure of CAS 93857-83-1 integrates several key heterocyclic and aromatic
systems: a quinoline, a thiazolidinone, and a benzoxazole. These components are known to be
present in various biologically active compounds and functional dyes. The extended 11-system
formed by the linkage of these rings suggests that the compound is likely a merocyanine dye, a
class of molecules known for their solvatochromic properties and use as spectral sensitizers
and fluorescent probes.

General Characteristics and Potential Research
Areas

While specific data for CAS 93857-83-1 is unavailable, the known properties of its structural
components allow for educated inferences about its potential research applications.
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Thiazolidinone Derivatives: The thiazolidinone ring is a prominent scaffold in medicinal
chemistry, with derivatives exhibiting a wide range of pharmacological activities.[1][2][3][4][5]
These include antimicrobial, antifungal, antiviral, and anticancer properties.[1][3] The presence
of this moiety in CAS 93857-83-1 suggests that the compound could be investigated for similar
biological activities.

Quinoline and Benzoxazole Moieties: Quinoline and benzoxazole derivatives are also of
significant interest in drug discovery and materials science.[6][7][8][9][10][11] They are often
associated with fluorescence and have been developed as fluorescent labels for biomolecules.
[6][12] The benzoxazole core, in particular, is found in various natural and synthetic compounds
with diverse biological activities.[7][8][9][10][11]

Merocyanine Dyes: The overall structure strongly indicates that CAS 93857-83-1 is a
merocyanine dye. These dyes are characterized by a donor-acceptor structure, leading to their
unique spectral properties. They have historical applications as sensitizers in photographic
materials and are increasingly being explored as fluorescent probes for biological imaging,
voltage sensing in neurons, and as components in organic electronics.

Hypothetical Experimental Workflow

Given the lack of specific experimental data, a hypothetical workflow for investigating the
research applications of CAS 93857-83-1 can be proposed. This workflow is based on standard
methodologies for characterizing novel chemical compounds with potential biological or
material science applications.

Caption: A generalized workflow for the synthesis, characterization, and initial biological
evaluation of a novel chemical compound.

Conclusion

In conclusion, while CAS number 93857-83-1 is associated with the specific chemical structure
of 2-{3-Allyl-5-[2-(1-ethyl-4(1H)-quinolinylidene)ethylidene]-4-oxo-2-thiazolidinylidene}methyl-
5,6-dimethyl-3-ethylbenzoxazolium bromide, there is a significant lack of published research
detailing its synthesis, properties, and applications. Based on its structural components, it is
likely a merocyanine dye with potential for use as a fluorescent probe or as a scaffold for
developing new therapeutic agents. Further empirical investigation is required to elucidate its
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specific characteristics and to validate any of its potential applications. The absence of data
precludes the creation of detailed tables, experimental protocols, and signaling pathway
diagrams as requested. Researchers interested in this compound would need to undertake
foundational research to establish its basic scientific profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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